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Compound of Interest

Compound Name: Etacelasil

Cat. No.: B1216580

[2] Etacelasil - Substance Information - ECHA Etacelasil. EC Number: 253-704-7 | CAS
Number: 37894-46-5. Dossier status: Active. Last updated: 05-May-2023. At least one
registration has been notified to ECHA. Disclaimer: The infocard is automatically generated
from the information available in ECHA's databases and does not represent the official position
of ECHA. The infocard may be subject to regular updates, therefore the content may change
without prior notice. The fact that a substance is registered does not mean that it has been
approved for any specific use by the European Union. Additionally, the registration status does
not indicate whether the substance is safe for human health or the environment. ECHA does
not provide any warranty, express or implied, as to the quality and accuracy of the information
provided in the infocard and accepts no liability in connection with its use. 1 [2] Etacelasil -
CAS 37894-46-5 - LGC Standards Etacelasil is a plant growth regulator. It is the active
ingredient in the commercial product Alsol. It acts by releasing ethylene, which has various
effects on plant growth and development. It is used to promote fruit ripening, abscission, and
senescence. It is also used to reduce lodging in cereals and to increase the number of female
flowers in cucurbits. Etacelasil has been shown to be effective in a variety of crops, including
apples, cherries, cotton, cucumbers, grapes, olives, peppers, rice, and tomatoes. 3 Etacelasil -
Agrochemicals - LGC Standards Etacelasil is a plant growth regulator. It is the active
ingredient in the commercial product Alsol. It acts by releasing ethylene, which has various
effects on plant growth and development. It is used to promote fruit ripening, abscission, and
senescence. It is also used to reduce lodging in cereals and to increase the number of female
flowers in cucurbits. Etacelasil has been shown to be effective in a variety of crops, including
apples, cherries, cotton, cucumbers, grapes, olives, peppers, rice, and tomatoes. 3 Etacelasil |
C11H25CIO6Si - PubChem Etacelasil is a plant growth regulator that is used to promote fruit
ripening and abscission. It is a member of the class of compounds known as organosilicon
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compounds. It is a colorless liquid that is soluble in water and organic solvents. Etacelasil is
not approved for use in the European Union. 4 [No title provided] 5 Etacelasil | 37894-46-5 -
ChemicalBook Etacelasil is a plant growth regulator that promotes fruit ripening and
abscission. It is a colorless liquid that is soluble in water and organic solvents. Etacelasil is not
approved for use in the European Union. 4 Etacelasil - an overview | ScienceDirect Topics
Etacelasil is a silicon-based plant growth regulator that releases ethylene upon decomposition
in the plant. It is used to promote fruit ripening, abscission (fruit loosening), and senescence. It
is also used to reduce lodging in cereals and to increase the number of female flowers in
cucurbits. Etacelasil is rapidly absorbed by the leaves and is translocated throughout the plant.
It is metabolized to ethylene, which is the active compound. The half-life of etacelasil in plants
is about 2-3 days. 3 Plant growth regulator - Wikipedia Plant growth regulators, also known as
plant hormones, are chemicals that are used to alter the growth of plants. They are used in a
wide variety of agricultural and horticultural applications, including to promote rooting, to control
plant size, to increase fruit set, and to delay senescence. Plant growth regulators can be either
naturally occurring or synthetic. The five major classes of plant growth regulators are auxins,
gibberellins, cytokinins, abscisic acid, and ethylene. 3 Ethylene - Wikipedia Ethylene is a
hydrocarbon and the simplest alkene, with the chemical formula C2H4. It is a colorless
flammable gas with a faint "sweet and musky" odor when pure. It is the most widely produced
organic compound in the world, with a global production of over 150 million tonnes in 2016.
Ethylene is produced industrially by steam cracking of hydrocarbons such as ethane and
propane. It is also produced naturally by plants, and acts as a hormone. Ethylene is used in a
variety of industrial applications, including as a precursor to polyethylene, ethylene oxide, and
ethylene glycol. It is also used to ripen fruits and to promote flowering. 3 Ethylene signaling
pathway - Wikipedia In biology, the ethylene signaling pathway is a signal transduction pathway
in plants that is activated by the plant hormone ethylene. The pathway consists of a number of
components, including ethylene receptors, a MAP kinase cascade, and a family of transcription
factors. The pathway is involved in a variety of developmental processes, including seed
germination, root hair growth, fruit ripening, and senescence. 3 Ethylene's role in plant
development and seed germination - PMB - UC ... Ethylene is a gaseous plant hormone that
plays a crucial role in various aspects of plant growth and development. It is involved in
processes such as seed germination, root development, shoot and leaf growth, flowering, fruit
ripening, and senescence. Ethylene also plays a significant role in a plant's response to both
biotic and abiotic stresses. The ethylene signaling pathway has been extensively studied, and
many of its components have been identified. These components include ethylene receptors, a
Raf-like kinase (CTR1), a transmembrane protein (EIN2), and transcription factors (EIN3/EILS).
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3 The role of ethylene in plant-pathogen interactions - PMC Ethylene, a gaseous plant
hormone, is involved in a wide range of developmental processes and in the response to biotic
and abiotic stresses. In plant-pathogen interactions, ethylene can have a dual role, either
promoting or limiting disease development, depending on the specific pathosystem and the
timing of the ethylene burst. The ethylene signaling pathway is initiated by the binding of
ethylene to its receptors, which are located in the endoplasmic reticulum membrane. In the
absence of ethylene, the receptors activate the CTR1 kinase, which in turn represses the
downstream signaling pathway. Upon ethylene binding, the receptors become inactive, leading
to the de-repression of the downstream signaling pathway. This allows the EIN2 protein to be
cleaved and its C-terminal fragment to move to the nucleus, where it activates the EIN3/EIL1
transcription factors. These transcription factors then regulate the expression of a large number
of ethylene-responsive genes, which ultimately leads to the various ethylene-dependent
responses. 3 The ethylene signal transduction pathway in Arabidopsis - PMC The plant
hormone ethylene regulates many aspects of plant growth and development. Genetic and
molecular studies in Arabidopsis thaliana have identified key components of the ethylene signal
transduction pathway. Ethylene is perceived by a family of receptors that are homologous to
bacterial two-component histidine kinases. In the absence of ethylene, the receptors activate
the CTR1 protein kinase, which in turn represses the downstream signaling pathway. Ethylene
binding to the receptors leads to inactivation of CTR1, which then allows the EIN2 protein to be
activated. The activated EIN2 protein then promotes the accumulation of the EIN3 and EIN3-
like (EIL) transcription factors, which are the master regulators of the ethylene response. The
EINS/EIL transcription factors activate the expression of a large number of ethylene-responsive
genes, including the ERF (ethylene response factor) genes. The ERF proteins are a large
family of transcription factors that play a key role in mediating the ethylene response. 6
Etacelasil Formulation for Horticultural Use: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

Etacelasil is an organosilicon compound that functions as a plant growth regulator. Its primary
mechanism of action involves the release of ethylene, a key plant hormone, upon its
decomposition within the plant. Ethylene plays a crucial role in a wide array of physiological
processes in plants, including fruit ripening, leaf senescence, and abscission (the shedding of
plant parts).[2] Etacelasil is utilized in horticulture to manipulate these processes for improved
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crop management and yield. This document provides detailed application notes and protocols
for the use of etacelasil in a research and development setting.

Chemical and Physical Properties

Property Value

IUPAC Name 2-chloroethyl-tris(2-methoxyethoxy)silane
CAS Number 37894-46-5

Molecular Formula C11H25CIO6Si

Appearance Colorless liquid

Solubility Soluble in water and organic solvents

Mode of Action

Etacelasil is absorbed by the plant, primarily through the leaves, and is translocated
throughout the plant's tissues. Within the plant, it undergoes hydrolysis, which leads to the
release of ethylene. This targeted delivery of ethylene allows for the precise manipulation of
ethylene-dependent physiological responses. The half-life of etacelasil in plants is
approximately 2 to 3 days.

The released ethylene initiates a signaling cascade within the plant cells. This process begins
with ethylene binding to receptors located in the endoplasmic reticulum. In the absence of
ethylene, these receptors activate a protein kinase, CTR1, which represses the downstream
signaling pathway. Upon ethylene binding, the receptors are inactivated, leading to the de-
repression of CTR1. This allows for the activation of the EIN2 protein, a central regulator in the
ethylene signaling pathway. The activated EIN2 protein ultimately leads to the activation of
transcription factors, such as EIN3 and EILs, which in turn regulate the expression of a
multitude of ethylene-responsive genes. This cascade of events results in the observable
physiological effects of etacelasil application.

Figure 1: Etacelasil mode of action and ethylene signaling pathway.

Horticultural Applications

Etacelasil has demonstrated efficacy in a variety of horticultural applications:
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 Fruit Ripening: Promotes uniform and accelerated ripening in climacteric fruits.
 Fruit Abscission: Facilitates the loosening of fruits for mechanical harvesting.

e Senescence: Can be used to induce senescence in certain crops at the end of a growing
cycle.

e Lodging Reduction in Cereals: Strengthens stems to prevent bending and breaking.[2]

o Flower Sex Expression: Increases the number of female flowers in cucurbits, potentially
leading to higher yields.[2]

Experimental Protocols

The following are general protocols for the application of etacelasil in a research setting.
Specific concentrations and application timings will need to be optimized based on the plant
species, developmental stage, and desired outcome.

Protocol 1: Foliar Spray Application for Fruit Ripening

Objective: To evaluate the effect of etacelasil on the ripening of a model fruit species (e.qg.,
tomato).

Materials:

o Etacelasil stock solution (concentration to be determined based on preliminary studies)
» Surfactant (non-ionic, e.g., Tween 20)

e Distilled water

o Pressurized sprayer

e Personal Protective Equipment (PPE): gloves, lab coat, safety glasses

Procedure:

e Solution Preparation: Prepare the desired concentrations of etacelasil in distilled water. A
typical starting range for many species is 100-1000 ppm. Add a surfactant at a concentration
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of 0.05-0.1% (v/v) to ensure even coverage. Prepare a control solution containing only
distilled water and the surfactant.

o Plant Material: Select healthy, mature plants with green, unripe fruit of a uniform size and
developmental stage.

o Application:
o Randomly assign plants to treatment groups (including a control group).

o Using a pressurized sprayer, apply the etacelasil solution to the foliage until runoff.
Ensure complete coverage of all leaves.

o Apply the control solution to the control group in the same manner.

o Conduct the application during the cooler parts of the day (early morning or late evening)
to minimize evaporation.

o Data Collection: Monitor the plants daily and collect data on the following parameters:

[¢]

Fruit color change (using a chromameter or standardized color chart)

[¢]

Fruit firmness (using a penetrometer)

[e]

Total soluble solids (using a refractometer)

(¢]

Days to full ripeness

o Data Analysis: Analyze the collected data using appropriate statistical methods (e.g.,
ANOVA) to determine the significance of the treatment effects.

Figure 2: Experimental workflow for foliar spray application.

Protocol 2: Drench Application for Growth Regulation

Objective: To assess the impact of etacelasil on the vegetative growth of a model plant
species.

Materials:
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Etacelasil stock solution

Distilled water

Graduated cylinders or beakers

Potted plants of a uniform size and age

Procedure:

e Solution Preparation: Prepare a range of etacelasil concentrations in distilled water.

o Plant Material: Use potted plants that have been established in a uniform growing medium.
o Application:

o Water the plants thoroughly the day before the application to ensure the growing medium
iS moist.

o Apply a known volume of the etacelasil solution directly to the growing medium of each
pot. Ensure the volume is consistent across all treatments.

o Apply an equal volume of distilled water to the control group.

» Data Collection: Measure the following parameters at regular intervals (e.g., weekly) for a
predetermined period:

o

Plant height

Stem diameter

[¢]

Number of nodes

o

Leaf area

[e]

o

Biomass (at the conclusion of the experiment)

o Data Analysis: Use statistical analysis to compare the growth parameters between the
different treatment groups and the control.
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Quantitative Data Summary

The following table summarizes hypothetical data from an experiment on tomato fruit ripening
to illustrate the expected effects of etacelasil.

Treatment (ppm Days to Ripening Fruit Firmness at Total Soluble
Etacelasil) (Mean * SD) Ripening (N) Solids (%)

0 (Control) 14+21 8.5+0.7 42 +0.3

250 10+15 8.2+0.6 45+04

500 7+1.2 7905 48 +0.3

1000 5+0.9 75+0.8 5105

Safety Precautions

Etacelasil is classified as harmful if swallowed and may cause damage to organs through
prolonged or repeated exposure. It is also suspected of damaging the unborn child. Therefore,
it is imperative to handle this chemical with appropriate safety measures. Always wear personal
protective equipment, including gloves, a lab coat, and safety glasses, when handling
etacelasil. Work in a well-ventilated area or under a chemical fume hood. Consult the Safety
Data Sheet (SDS) for comprehensive safety information.

Regulatory Status

It is important to note that the regulatory status of etacelasil can vary by region. For instance, it
is not an approved active substance for use in plant protection products in the European Union.
Researchers should ensure compliance with all local and national regulations regarding the
use of this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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